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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the health and safety information

currently available for acephenanthrylene. A critical point of clarification is the frequent

confusion between acephenanthrylene (C16H10, CAS 201-06-9) and the more extensively

studied benz[e]acephenanthrylene (C20H12, CAS 205-99-2), also known as

benzo[b]fluoranthene. Due to a significant lack of specific toxicological data for

acephenanthrylene, this guide incorporates safety information for benz[e]acephenanthrylene
and general principles for handling polycyclic aromatic hydrocarbons (PAHs) to provide a

precautionary approach to safe handling and use. This document summarizes known physical

and chemical properties, presents available toxicological data in tabular format, outlines

general experimental protocols for handling carcinogenic and toxic chemicals, and visualizes

the typical metabolic pathway for PAHs.

Compound Identification and Physicochemical
Properties
Acephenanthrylene is a tetracyclic polycyclic aromatic hydrocarbon.[1] It is crucial to

distinguish it from benz[e]acephenanthrylene, a five-ring PAH.[2][3] The latter is often the

subject of toxicological studies due to its presence in environmental pollutants like coal tar and

coke oven emissions.[4]
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Table 1: Physicochemical Properties of Acephenanthrylene and Benz[e]acephenanthrylene

Property Acephenanthrylene
Benz[e]acephenanthrylene
(Benzo[b]fluoranthene)

CAS Number 201-06-9[5][6] 205-99-2[3][4][7]

Molecular Formula C16H10[5][6] C20H12[2][3][7]

Molecular Weight 202.25 g/mol [5][6] 252.31 g/mol [7]

Appearance Data not available Off-white to tan powder

Melting Point Data not available 168 °C[8][9]

Boiling Point Data not available 481 °C[8][9]

Solubility Low water solubility expected Low water solubility[3]

Octanol/Water Partition

Coefficient (logPoct/wat)
4.477 (Calculated)[10] Data not available

Toxicological Data and Hazard Classification
Specific quantitative toxicity data for acephenanthrylene (CAS 201-06-9) is largely unavailable

in public databases.[5] Therefore, the hazard classification for the structurally related and more

studied benz[e]acephenanthrylene should be considered as a precautionary measure.

Table 2: GHS Hazard Classification for Benz[e]acephenanthrylene

Hazard Class Hazard Statement

Carcinogenicity H350: May cause cancer[11]

Hazardous to the aquatic environment, long-

term hazard

H410: Very toxic to aquatic life with long lasting

effects

Data is for benz[e]acephenanthrylene (CAS 205-99-2) and should be used as a surrogate for

assessing the potential hazards of acephenanthrylene until specific data becomes available.

Table 3: Available Quantitative Toxicity Data for Benz[e]acephenanthrylene
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Data Type Value Species Reference

Oral Slope Factor 1.2 E+0 (mg/kg-day)-1 Not specified OEHHA 2009[4]

Inhalation Unit Risk
1.1 E-4 (µ g/cubic

meter)-1
Not specified OEHHA 2009[4]

No Significant Risk

Level (NSRL) - Oral
0.096 µ g/day Not specified Proposition 65[4]

Experimental Protocols for Safe Handling
Given the presumed carcinogenicity based on data for related PAHs, acephenanthrylene
should be handled with extreme caution in a laboratory setting. The following is a general

protocol for handling potent compounds.

Experimental Workflow for Handling Acephenanthrylene
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General Workflow for Handling Potent Compounds

Preparation

Handling

Cleanup and Disposal

Review SDS and
Conduct Risk Assessment

Don Appropriate PPE:
- Nitrile Gloves

- Lab Coat
- Safety Goggles

Prepare Certified
Chemical Fume Hood

Weigh Compound in
Vented Balance Enclosure

or Fume Hood

Dissolve/Dilute in
Fume Hood

Decontaminate Surfaces
with Appropriate Solvent

Dispose of Contaminated
Waste in Labeled

Hazardous Waste Container

Remove and Dispose of
Contaminated PPE
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Generalized Metabolic Activation Pathway of PAHs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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